Cas no 2877659-64-6 (2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine)

• Product Name: 2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine
• CAS No: 2877659-64-6
• MF: C₁₅H₁₄F₃N₇
• MW: 349.313771724701
• CID: 5308693
• PubChem ID: 165432924
• Update Time: 2025-10-21

2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2877659-64-6
• 2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine
• AKOS040888159
• F6839-1862
• 8-[4-(2-Pyrimidinyl)-1-piperazinyl]-2-(trifluoromethyl)imidazo[1,2-a]pyrazine

• Inchi： 1S/C15H14F3N7/c16-15(17,18)11-10-25-5-4-19-12(13(25)22-11)23-6-8-24(9-7-23)14-20-2-1-3-21-14/h1-5,10H,6-9H2
• InChI Key： XCYIJDFICZEYJJ-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=CN1C=CN=C2N1CCN(C2=NC=CC=N2)CC1

Computed Properties

• Exact Mass: 349.12627796g/mol
• Monoisotopic Mass: 349.12627796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.87±0.33(Predicted)

Additional information on 2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine

Professional Introduction to Compound with CAS No. 2877659-64-6 and Product Name: 2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine

The compound with the CAS number 2877659-64-6 and the product name 2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The core structure of 2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine consists of a pyrimidine ring linked to a piperazine moiety, which is further substituted with an imidazo[1,2-a]pyrazine fragment. The presence of the trifluoromethyl group in the imidazo[1,2-a]pyrazine moiety is particularly noteworthy, as it is a common pharmacophore that enhances the metabolic stability and binding affinity of small molecule inhibitors. This modification has been widely employed in the design of drugs targeting various biological pathways, including kinases and other enzymes involved in cancer and inflammatory diseases.

Recent studies have highlighted the importance of imidazo[1,2-a]pyrazine derivatives in medicinal chemistry. These compounds have shown remarkable efficacy in inhibiting the activity of protein kinases, which are aberrantly activated in many diseases, particularly cancer. The pyrimidine-piperazine scaffold in 2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine is particularly well-suited for interacting with the ATP-binding pockets of these kinases, leading to potent inhibition. This interaction is critical for disrupting signaling pathways that drive tumor growth and progression.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of novel therapeutic agents. The combination of the trifluoromethyl group and the imidazo[1,2-a]pyrazine core provides a unique structural feature that can be exploited to optimize pharmacokinetic properties and target specificity. Preclinical studies have demonstrated that derivatives with similar structural motifs exhibit significant antitumor activity in vitro and in vivo. These findings suggest that 2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine may have therapeutic potential in conditions where kinase inhibition is desired.

The piperazine moiety in the compound's structure also contributes to its biological activity by enhancing solubility and improving oral bioavailability. Piperazine derivatives are known for their ability to modulate neurotransmitter systems, making them valuable in treating neurological disorders. However, their application extends beyond this domain, as they can also interact with various enzymes and receptors involved in metabolic diseases and cancer. The presence of both pyrimidine and piperazine units in 2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine creates a multifunctional scaffold that could be exploited for dual-targeting strategies.

Advances in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Molecular docking studies have been instrumental in understanding how trifluoromethyl-substituted imidazo[1,2-a]pyrazines interact with protein targets. These studies have revealed that the trifluoromethyl group plays a crucial role in stabilizing the binding interaction by increasing lipophilicity and reducing polar surface area contact. Such insights are invaluable for optimizing lead compounds like 2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine for clinical development.

In addition to its potential as an anticancer agent, this compound may also find applications in treating inflammatory diseases and autoimmune disorders. Protein kinases are not only implicated in cancer but also play a key role in regulating inflammatory responses. By inhibiting specific kinases, it may be possible to modulate inflammatory pathways and reduce symptoms associated with chronic inflammatory conditions. Preliminary data suggest that derivatives of this class exhibit anti-inflammatory properties without significant immunosuppressive effects.

The synthesis of 2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These methods allow for precise functionalization at multiple positions within the molecule, enabling fine-tuning of its biological properties.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), making it suitable for treating central nervous system (CNS) disorders. The balance between lipophilicity and polar surface area afforded by its structure facilitates BBB penetration while maintaining sufficient metabolic stability. This characteristic is particularly important for CNS-targeting drugs, where poor penetration can limit therapeutic efficacy.

Ongoing research is focused on exploring analogs of 2-{4-[2-(trifluoromethyl)imidazo[1,2-a]pyrazin-8-yl]piperazin-1-yl}pyrimidine to identify more potent and selective kinase inhibitors. By modifying substituents at various positions within the molecule, researchers aim to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Additionally, efforts are underway to evaluate their safety profiles through comprehensive toxicological studies before moving into clinical trials.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process by allowing rapid evaluation of large libraries of compounds for biological activity. HTS has been instrumental in identifying hits like trifluoromethyl-substituted imidazo[1,2-a]pyrazines, which can then be optimized through structure-based drug design approaches. These combined strategies have significantly reduced the time required to bring novel therapeutics from discovery to market.

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